2-({[3-(1-piperidinylcarbonyl)phenyl]amino}carbonyl)cyclohexanecarboxylic acid

• IUPAC Name: 2-[[3-(piperidine-1-carbonyl)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C20H26N2O4/c23-18(16-9-2-3-10-17(16)20(25)26)21-15-8-6-7-14(13-15)19(24)22-11-4-1-5-12-22/h6-8,13,16-17H,1-5,9-12H2,(H,21,23)(H,25,26)
• InChI Key: VDZNFNDMTIDYPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC(=CC=C2)NC(=O)C3CCCCC3C(=O)O
• Molecular Formula: C20H26N2O4
• Molecular Weight: 358.4 g/mol

Description

2-({[3-(1-piperidinylcarbonyl)phenyl]amino}carbonyl)cyclohexanecarboxylic acid, also known as PAC-1, is a small molecule inhibitor that has shown promising results in cancer research. It was first discovered by researchers at the University of Illinois in 2008 and has since been the subject of numerous studies.

Scientific Research Applications

Facile Synthesis and Antimicrobial Activity

In a study by Elkholy and Morsy (2006), a related compound, 2-Amino-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile, was synthesized and its antimicrobial activity reported. This research highlights the potential of similar structures for antimicrobial purposes, indicating a potential avenue for the application of the compound (Y. M. Elkholy, M. A. Morsy, 2006).

Supramolecular Architectures

Shan, Bond, and Jones (2003) described the co-crystallization of cyclohexane-1, 3cis, 5cis-tricarboxylic acid with organic bases, leading to various supramolecular acid motifs. This study demonstrates the structural versatility and potential for forming complex supramolecular assemblies, which may extend to the compound in focus (N. Shan, A. Bond, W. Jones, 2003).

Synthesis of β-Aminocarboxylic Acids

Kiss and Fülöp (2014) discussed the synthesis of carbocyclic β-aminocarboxylic acids, noting their importance in natural products, antibiotics, and as precursors for pharmacologically interesting compounds. The exploration of related compounds underscores the potential pharmaceutical and biochemical applications of the compound (L. Kiss, F. Fülöp, 2014).

Conformationally Constrained Amino Acids

Research into stereodefined piperidines from aziridines by Vervisch et al. (2010) involved the synthesis of novel cis- and trans-2-chloromethyl-4-phenylpiperidine-4-carbonitriles. These piperidines were substrates for synthesizing stereodefined 2-chloromethyl-, 2-hydroxymethyl-, and 2-carboxymethyl-4-phenylpiperidine-4-carboxylic acids, showcasing the structural and functional diversity achievable with such frameworks (Karel Vervisch, M. D’hooghe, K. Törnroos, N. De Kimpe*, 2010).

Environmental and Industrial Applications

Silva et al. (2013) investigated the environmental exposure to DINCH, a plasticizer, in U.S. adults. The study's methodologies and analytical approaches for detecting and quantifying chemical exposure may be applicable to researching environmental interactions and biodegradability of complex compounds like the one in focus (Manori J. Silva, Tao Jia, E. Samandar, J. Preau, A. Calafat, 2013).